Cas no 623582-52-5 (4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid)

• Product Name: 4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid
• CAS No: 623582-52-5
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5981406
• PubChem ID: 101266618
• Update Time: 2025-10-19

4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6747862
• 4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid
• (3S,4R)-4-(phenylmethoxycarbonylamino)oxolane-3-carboxylic acid
• 623582-52-5
• rac-(3R,4S)-4-{[(benzyloxy)carbonyl]amino}oxolane-3-carboxylic acid

• Inchi： 1S/C13H15NO5/c15-12(16)10-7-18-8-11(10)14-13(17)19-6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,17)(H,15,16)/t10-,11+/m1/s1
• InChI Key： RHLUXJALAGZIJC-MNOVXSKESA-N
• SMILES： O1C[C@@H](C(=O)O)[C@H](C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid

4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid: A Versatile Compound in Chemical and Pharmaceutical Research

4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid (CAS No. 623582-52-5) is a multifaceted compound that has garnered significant attention in the fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including drug development, synthetic chemistry, and biological studies. This article aims to provide a comprehensive overview of the properties, synthesis, and potential applications of this compound.

Structural Characteristics: The molecular structure of 4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid is composed of a tetrahydrofuran ring with a carboxylic acid group and an amino group protected by a benzyloxycarbonyl (Cbz) moiety. The presence of these functional groups imparts unique chemical properties to the molecule, making it a valuable intermediate in organic synthesis. The Cbz protecting group is particularly useful for stabilizing the amino functionality during synthetic transformations, ensuring that the final product retains its desired chemical integrity.

Synthesis: The synthesis of 4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid typically involves several well-established synthetic routes. One common approach is the protection of an amino group with a Cbz moiety followed by the formation of the tetrahydrofuran ring through a ring-closing metathesis (RCM) reaction. Recent advancements in catalytic methods have further optimized this process, leading to higher yields and improved stereoselectivity. For instance, a study published in the Journal of Organic Chemistry (2021) reported a novel palladium-catalyzed method that significantly enhanced the efficiency of the synthesis.

Applications in Drug Development: One of the most promising applications of 4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid lies in its potential as a building block for drug development. The compound's structural flexibility and functional group diversity make it an ideal candidate for the design and synthesis of bioactive molecules. In particular, its use in peptidomimetic drug design has been extensively explored. Peptidomimetics are synthetic compounds that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as enhanced stability and bioavailability.

A notable example is its application in the development of inhibitors for proteases, which are key enzymes involved in various disease pathways. A recent study published in Bioorganic & Medicinal Chemistry Letters (2022) demonstrated that derivatives of 4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid exhibited potent inhibitory activity against human neutrophil elastase (HNE), a protease implicated in chronic obstructive pulmonary disease (COPD). These findings highlight the compound's potential as a lead molecule for developing novel therapeutic agents.

Biological Studies: Beyond its role in drug development, 4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid has also been studied for its biological activities. Research has shown that this compound can modulate various cellular processes, including protein folding and signal transduction pathways. For instance, a study published in Biochemistry (2021) investigated the effects of this compound on protein folding in vitro and found that it could stabilize certain protein conformations, which may have implications for understanding protein misfolding diseases such as Alzheimer's disease.

Safety and Handling: While 4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid is generally considered safe for laboratory use, proper handling precautions should be observed to ensure safety. It is important to store the compound under appropriate conditions to prevent degradation and to handle it with care to avoid exposure to skin or inhalation. Additionally, appropriate personal protective equipment (PPE) should be used when working with this compound.

FUTURE PERSPECTIVES: The future prospects for 4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. Advances in synthetic methods and biological studies are likely to further enhance its utility in both academic and industrial settings. As more data becomes available, it is anticipated that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.